8-(4-methoxyphenyl)-4-oxo-N-(3-phenylpropyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-methoxyphenyl)-4-oxo-N-(3-phenylpropyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C22H23N5O3/c1-30-18-11-9-17(10-12-18)26-14-15-27-21(29)19(24-25-22(26)27)20(28)23-13-5-8-16-6-3-2-4-7-16/h2-4,6-7,9-12H,5,8,13-15H2,1H3,(H,23,28)
• InChI Key: HLVZDRWPBHIJOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCCCC4=CC=CC=C4
• Molecular Formula: C22H23N5O3
• Molecular Weight: 405.4 g/mol

Description

8-(4-methoxyphenyl)-4-oxo-N-(3-phenylpropyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.458. The purity is usually 95%.
BenchChem offers high-quality 8-(4-methoxyphenyl)-4-oxo-N-(3-phenylpropyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-methoxyphenyl)-4-oxo-N-(3-phenylpropyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

One area of research focuses on the synthesis of novel compounds through the manipulation of similar chemical structures, aiming to explore their potential biological activities. For instance, compounds derived from similar triazine frameworks have been synthesized to investigate their analgesic and anti-inflammatory properties, showcasing significant COX-2 selectivity and inhibitory activity. Such studies underscore the potential therapeutic applications of triazine derivatives in treating inflammation and pain (A. Abu‐Hashem et al., 2020).

Antitumor Applications

Research into imidazo[2,1-c][1,2,4]triazine derivatives has also extended into the antitumor domain. For example, the synthesis of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one and its derivatives has shown curative activity against specific leukemia types, indicating the potential of these compounds as antitumor agents (M. Stevens et al., 1984).

Antimicrobial and Antiviral Effects

Another significant area of application is the exploration of antimicrobial and antiviral effects. Synthesis of 1,2,4-triazole derivatives and their subsequent testing against various microorganisms have highlighted some compounds' good to moderate activities, demonstrating the potential of triazine and related structures in developing new antimicrobial agents (H. Bektaş et al., 2007). Additionally, benzamide-based 5-aminopyrazoles and their fused heterocycles have shown remarkable activity against the avian influenza virus, further emphasizing the versatility of these compounds in combating viral infections (A. Hebishy et al., 2020).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, which have been reported to exhibit diverse pharmacological activities . .

Mode of Action

Compounds with similar structures have been reported to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors .

Biochemical Pathways

Similar compounds have been reported to inhibit kinases in cancer therapy . Kinase inhibition is a successful approach in targeted therapy .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds . These studies provide insights into the compound’s bioavailability and its potential as a drug candidate .

Result of Action

Similar compounds have shown promising results in inhibiting both gram-positive and gram-negative bacteria .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. For instance, the compound’s stability could be affected by temperature, pH, and the presence of other substances . .